ethyl N-{[(2-methoxy-5-methylphenyl)amino]carbonyl}glycinate

• IUPAC Name: ethyl 2-[(2-methoxy-5-methylphenyl)carbamoylamino]acetate
• InChI: InChI=1S/C13H18N2O4/c1-4-19-12(16)8-14-13(17)15-10-7-9(2)5-6-11(10)18-3/h5-7H,4,8H2,1-3H3,(H2,14,15,17)
• InChI Key: HZZQGLQQHQBFFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NC1=C(C=CC(=C1)C)OC
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

Ethyl N-{[(2-methoxy-5-methylphenyl)amino]carbonyl}glycinate is a chemical compound that has been widely used in scientific research for its various applications. It is a synthetic compound that is commonly referred to as EMG. EMG is a glycine derivative that is used in the study of the nervous system, as well as in the development of new drugs.

Mechanism of Action

EMG is a glycine derivative that acts as an agonist at glycine receptors. Glycine receptors are found in the nervous system and are involved in the regulation of neuronal activity. By acting as an agonist at these receptors, EMG enhances the activity of glycine receptors and increases the inhibitory effects of glycine on neuronal activity.
Biochemical and Physiological Effects
EMG has been shown to have a number of biochemical and physiological effects. It has been shown to enhance the activity of glycine receptors, leading to increased inhibitory effects on neuronal activity. EMG has also been shown to have analgesic effects, reducing pain in animal models. In addition, EMG has been shown to have anti-inflammatory effects, reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

EMG has a number of advantages for use in lab experiments. It is a synthetic compound that is readily available and of high purity. It has also been well characterized, with its mechanism of action and biochemical effects well established. However, EMG does have some limitations. It is not suitable for use in human studies, as it has not been approved for human use. In addition, its effects may be limited to animal models, and may not be applicable to humans.

Future Directions

There are a number of future directions for research involving EMG. One area of research is the development of new drugs for the treatment of neurological disorders. EMG has been shown to have analgesic effects, and may be useful in the development of new drugs for the treatment of pain. In addition, EMG may be useful in the development of new drugs for the treatment of inflammation. Another area of research is the study of the effects of EMG on the nervous system. EMG has been shown to enhance the activity of glycine receptors, and may be useful in the study of the role of glycine receptors in the nervous system. Overall, EMG is a promising compound with a number of potential applications in scientific research.

Scientific Research Applications

EMG has been used extensively in scientific research for its various applications. It has been used as a tool to investigate the role of glycine receptors in the nervous system, as well as in the development of new drugs for the treatment of various neurological disorders. EMG has also been used in the study of the effects of drugs on the nervous system, as well as in the development of new drugs for the treatment of pain.